Cas no 68204-36-4 (3-(4-bromophenyl)-2,5-diphenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione)

• Product Name: 3-(4-bromophenyl)-2,5-diphenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione
• CAS No: 68204-36-4
• MF: C₂₃H₁₇BrN₂O₃
• MW: 449.296684980392
• CID: 5436188
• Update Time: 2025-10-29

3-(4-bromophenyl)-2,5-diphenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-2,5-diphenyl-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• 3-(4-bromophenyl)-2,5-diphenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione

• Inchi： 1S/C23H17BrN2O3/c24-16-13-11-15(12-14-16)20-19-21(29-26(20)18-9-5-2-6-10-18)23(28)25(22(19)27)17-7-3-1-4-8-17/h1-14,19-21H
• InChI Key： AYRFJQUKJWQLHI-UHFFFAOYSA-N
• SMILES： O1C2C(=O)N(C3=CC=CC=C3)C(=O)C2C(C2=CC=C(Br)C=C2)N1C1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 3-(4-bromophenyl)-2,5-diphenyl-hexahydro-2H-pyrrolo3,4-d1,2oxazole-4,6-dione

Introduction to 3-(4-bromophenyl)-2,5-diphenyl-hexahydro-2H-pyrrolo[3,4-d]pyrazole-4,6-dione (CAS No. 68204-36-4)

The compound 3-(4-bromophenyl)-2,5-diphenyl-hexahydro-2H-pyrrolo[3,4-d]pyrazole-4,6-dione (CAS No. 68204-36-4) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The presence of multiple aromatic rings and functional groups makes it a versatile scaffold for designing novel bioactive molecules.

At the core of this compound's appeal lies its unique structural framework, which combines a pyrrolopyrazole core with bromine and phenyl substituents. The hexahydro prefix indicates the presence of a six-membered saturated ring system, contributing to the molecule's stability and flexibility. The 4-bromophenyl group introduces a halogenated aromatic ring, which is commonly employed in medicinal chemistry to enhance binding affinity and metabolic stability. Furthermore, the 2,5-diphenyl substitution pattern adds another layer of complexity, allowing for fine-tuning of electronic properties and interactions with biological targets.

Recent studies have highlighted the importance of pyrrolopyrazole derivatives in the development of small-molecule drugs. These compounds have shown promise in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The 3-(4-bromophenyl)-2,5-diphenyl-hexahydro-2H-pyrrolo[3,4-d]pyrazole-4,6-dione structure exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular entity.

In particular, the bromine atom at the 4-position of the phenyl ring serves as a key modulator in drug design. Bromine is known for its ability to enhance binding interactions through halogen bonding and can also influence metabolic pathways by serving as a handle for further chemical modifications. The diphenyl substitution at the 2 and 5 positions further enriches the compound's chemical space, enabling selective interactions with biological receptors. These features make it an attractive candidate for structure-activity relationship (SAR) studies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to construct the pyrrolopyrazole core while introducing the desired substituents at strategic positions. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in establishing the aromatic ring systems and functional groups.

One of the most compelling aspects of this compound is its potential in drug discovery. The pyrrolopyrazole scaffold is known to exhibit binding affinity towards various enzymes and receptors involved in disease pathways. For instance, derivatives of this class have been investigated for their inhibitory effects on kinases and other therapeutic targets. The 3-(4-bromophenyl)-2,5-diphenyl-hexahydro-2H-pyrrolo[3,4-d]pyrazole-4,6-dione structure represents an evolution of these earlier compounds, incorporating additional functional groups to improve pharmacological properties.

Recent research has demonstrated that modifications to the pyrrolopyrazole core can significantly alter biological activity. By varying substituents such as halogens or alkyl groups, chemists can fine-tune potency and selectivity. The bromine atom, in particular, has been shown to enhance binding interactions with certain protein targets due to its ability to form strong halogen bonds. This has led to interest in developing new synthetic strategies that leverage bromine as a key structural element.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. Pyrrolopyrazoles are among the most studied scaffolds due to their ability to mimic natural product structures and exhibit diverse biological activities. The 3-(4-bromophenyl)-2,5-diphenyl-hexahydro-2H-pyrrolo[3,4-d]pyrazole-4,6-dione compound exemplifies this trend by combining multiple pharmacophoric elements into a single molecule.

In vitro studies have begun to explore the potential applications of this compound in various disease models. Initial findings suggest that it may exhibit inhibitory activity against certain enzymes or receptors relevant to cancer and inflammation. These preliminary results warrant further investigation into its mechanism of action and potential therapeutic utility.

The synthesis and characterization of this compound also highlight advancements in analytical techniques that are essential for modern drug discovery. High-resolution spectroscopy methods such as NMR spectroscopy and mass spectrometry have been crucial in confirming molecular structure and purity. Additionally, computational methods like molecular modeling have been employed to predict binding interactions and optimize lead compounds.

The future prospects for this compound are promising given its unique structural features and potential biological activities. Further research is needed to fully elucidate its pharmacological profile and explore new synthetic pathways for optimization. Collaborative efforts between chemists and biologists will be essential in translating these findings into clinical applications.